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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Vat Black 27 for dyeing
viscose and silk fibers. The protocols are based on established principles of vat dyeing and
specific information available for Vat Black 27.

Introduction to Vat Black 27

Vat Black 27, also known as C.I. Vat Black 27 and C.I. 69005, is an anthraquinone-based vat
dye.[1] Itis a black powder that is insoluble in water, acetone, ethanol, and xylene, but slightly
soluble in chloroform and pyridine.[1][2] Like other vat dyes, it is applied to fibers in a soluble,
reduced (leuco) form and then oxidized back to its insoluble pigment form within the fiber.[3]
This process imparts excellent fastness properties to the dyed material.[2][4][5] Vat Black 27 is
primarily used for dyeing cellulosic fibers such as cotton and viscose, and can also be used for
silk.[1][2][6][7]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the application of Vat
Black 27. It is important to note that specific data for Vat Black 27 on viscose and silk is limited
in publicly available literature. Therefore, some data is derived from general vat dyeing
principles for these fibers and data for Vat Black 27 on cotton, a similar cellulosic fiber to

viscose.
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ble 1: Physicochemical ies of Vat Blacl

Property Value
Molecular Formula Ca2H23N306
Molecular Weight 665.65 g/mol
CAS Number 2379-81-9

Color Index Name C.l. Vat Black 27
Color Index Number 69005

Solubilit Insoluble in water, acetone, ethanol, toluene,
olubifity . . -
xylene; slightly soluble in chloroform, pyridine.

Reddish-brown in alkaline solution; Yellowish-
Appearance of Leuco Form ] o )
brown in acidic solution.

Source:[1][2]

Table 2: Recommended Dyeing Parameters for Vat Black
27 on Viscose (Exhaust Method)
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Parameter

Recommended
Value/Range

Notes

Pre-treatment

Scouring

1-2 g/L Soda Ash, 1-2 g/L Non-

ionic Detergent

80-90°C for 30-60 minutes

Vatting (Stock Vat Preparation)

Vat Black 27

X % (on weight of fabric)

Dependent on desired shade
depth

Sodium Hydroxide (Caustic

To achieve and maintain

5-7 g/L )
Soda) alkaline pH
Sodium Hydrosulphite 5-10 g/L Reducing agent
Avoid excessively high
Temperature 40-50°C temperatures to prevent
hydrolysis.[6]
] ] Until a clear, reddish-brown
Time 15-20 minutes o
leuco solution is formed.
Dyeing
Low-temperature dyeing is
recommended for viscose to
avoid rapid dye uptake and
Temperature 25-30°C )
ensure levelness. Higher
temperatures can result in very
shallow shades.[6]
Time 60-90 minutes

Glauber's Salt (Sodium

Added in portions to promote

10-20 g/L :
Sulfate) exhaustion.
Oxidation

Air oxidation followed by
Method

chemical oxidation
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2-3 g/L Hydrogen Peroxide
(35%) or Sodium Perborate

Oxidizing Agent At 40-50°C for 20-30 minutes.

Soaping

At 90-95°C for 15-20 minutes

Detergent 1-2 g/L Non-ionic Detergent to remove unfixed dye and
improve fastness.[3]

Note: This table is based on general principles for vat dyeing of viscose and specific
information for Vat Black 27 on cotton. Optimization will be required for specific machinery and

substrate.

Table 3: Recommended Dyeing Parameters for Vat Black
27 on Silk (Jigger Method)
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Parameter

Recommended
Value/Range

Notes

Pre-treatment

Degumming

Mild soap or enzymatic

degumming

To remove sericin without

damaging the fibroin.

Vatting (Stock Vat Preparation)

Vat Black 27

X % (on weight of fabric)

Dependent on desired shade
depth.

Sodium Hydroxide (Caustic

Lower alkali concentration is

2-4 g/lL ) )
Soda) crucial to prevent silk damage.
Sodium Hydrosulphite 4-8 g/L
Temperature 40-50°C
Time 15-20 minutes
Dyeing
Mild temperatures are
Temperature 30-40°C essential to protect the silk
fiber.
] 4-6 "ends" (passes through the
Time
dye bath)
Oxidation
Air oxidation followed by gentle
Method ) o
chemical oxidation
1-2 g/L Hydrogen Peroxide
Oxidizing Agent (35%) with a pH buffer (e.qg., At 40-50°C for 20-30 minutes.
sodium silicate)
Soaping
Detergent 1 g/L Neutral Soap At 70-80°C for 15-20 minutes.
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Note: Dyeing silk with vat dyes requires careful control of alkalinity and temperature to prevent
fiber degradation. These are starting recommendations and should be optimized.

Table 4: Fastness Properties of Vat Black 27 on Cotton

(as a proxy for Viscose)

Fastness Test Rating (ISO, 1-5 scale, 5 being best)
Light Fastness (Xenon Arc) 7
Washing Fastness (ISO 105-C06 C2S, 60°C) 4-5
Water Fastness (ISO 105-E01) 4-5
Perspiration Fastness (Acid & Alkali, ISO 105- e
E04)
Rubbing Fastness (Dry) 4
Rubbing Fastness (Wet) 3-4
Chlorine Bleach (ISO 105-N01) 3
Source:[1]

Experimental Protocols
Exhaust Dyeing of Viscose Yarn with Vat Black 27

This protocol describes a laboratory-scale exhaust dyeing process for viscose yarn.

Materials and Equipment:

Viscose yarn skeins

Vat Black 27 dye powder

Sodium Hydroxide (NaOH)

Sodium Hydrosulphite (Na2S204)

Glauber's Salt (Naz2SOa)
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e Hydrogen Peroxide (H202, 35%)

» Non-ionic detergent

o Acetic Acid (CH3COOH)

» Laboratory dyeing machine (e.g., beaker dyer)

o Beakers, graduated cylinders, and stirring rods

e pH meter

e Heating and stirring plate

Procedure:

e Pre-treatment (Scouring):
o Prepare a scouring bath with 1 g/L Soda Ash and 1 g/L non-ionic detergent.
o Enter the viscose yarn and treat at 85°C for 45 minutes.
o Rinse the yarn thoroughly with hot and then cold water.

 Vatting (Preparation of the Leuco Dye Solution):

o In a separate beaker, paste the required amount of Vat Black 27 (e.g., 2% on weight of
fiber) with a small amount of warm water.

o Add this paste to the dye bath containing the required volume of water at 40-50°C.
o Add Sodium Hydroxide (5 g/L) and stir.
o Gradually add Sodium Hydrosulphite (7 g/L) while stirring.

o Continue to stir at 40-50°C for 15-20 minutes until the solution turns into a clear reddish-
brown leuco form.

e Dyeing:
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[e]

Set the dye bath temperature to 25°C.

o

Add the pre-wetted viscose yarn to the dye bath.

[¢]

Run the dyeing machine for 10 minutes.

[¢]

Add Glauber's Salt (15 g/L) in two portions over 20 minutes.

[e]

Continue dyeing for a total of 75 minutes.

o Oxidation:

[e]

Remove the yarn from the dye bath and allow it to air oxidize for 10-15 minutes. The color
will start to develop.

[e]

Prepare a fresh bath with 2 g/L Hydrogen Peroxide at 45°C.

o

Immerse the yarn in the oxidation bath and treat for 25 minutes.

[¢]

Rinse the yarn with water.

e Soaping:
o Prepare a soaping bath with 1.5 g/L non-ionic detergent at 95°C.
o Treat the yarn in the soaping bath for 20 minutes.
o Rinse thoroughly with hot and cold water.

o Neutralization and Drying:

o Optionally, rinse with a dilute solution of acetic acid (0.5 g/L) to neutralize any residual
alkali.

o Rinse with cold water.

o Hydroextract and dry the yarn at a moderate temperature.

Jigger Dyeing of Silk Fabric with Vat Black 27
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This protocol outlines a laboratory-scale jigger dyeing process for silk fabric.

Materials and Equipment:

Degummed silk fabric
o Vat Black 27 dye powder
e Sodium Hydroxide (NaOH)
¢ Sodium Hydrosulphite (Na2S204)
e Hydrogen Peroxide (H202, 35%)
o Neutral soap
e Laboratory jigger dyeing machine
o Beakers, graduated cylinders, and stirring rods
e pH meter
Procedure:
e Pre-treatment (Degumming):
o Ensure the silk fabric is properly degummed to remove sericin.
» Vatting (Preparation of the Leuco Dye Solution):

o Prepare the leuco dye solution as described in the viscose protocol (Step 2), but with a
lower concentration of Sodium Hydroxide (3 g/L) and Sodium Hydrosulphite (6 g/L).

e Dyeing:
o Set the jigger dye bath temperature to 35°C and add the prepared leuco dye solution.

o Thread the silk fabric onto the jigger.
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o Run the fabric through the dye bath for 4-6 ends (passes), ensuring even immersion and
avoiding excessive tension.

o Oxidation:

[¢]

After the final pass, unload the fabric and allow it to air oxidize for 15-20 minutes.

[e]

Prepare a fresh bath in the jigger with 1.5 g/L Hydrogen Peroxide at 45°C.

o

Run the fabric through the oxidation bath for 2-4 ends.

[¢]

Rinse the fabric with water by running it through a fresh bath of water.
e Soaping:

o Prepare a soaping bath with 1 g/L neutral soap at 75°C.

o Run the fabric through the soaping bath for 2-4 ends.

o Rinse thoroughly with warm and then cold water.
e Drying:

o Unload the fabric and dry it at a low temperature, avoiding direct sunlight.

Mandatory Visualizations
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Caption: General workflow for dyeing viscose and silk with Vat Black 27.
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Caption: Chemical transformation of Vat Black 27 during the vat dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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